Cas no 92189-88-3 (2-Chloro-1-methyl-4-(4-methylphenyl)benzene)

• Product Name: 2-Chloro-1-methyl-4-(4-methylphenyl)benzene
• CAS No: 92189-88-3
• MF: C₁₄H₁₃Cl
• MW: 216.706022977829
• MDL: MFCD21609635
• CID: 2814762
• Update Time: 2025-06-11

2-Chloro-1-methyl-4-(4-methylphenyl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-1-methyl-4-(4-methylphenyl)benzene
• 3-Chloro-4,4'-dimethyl-1,1'-biphenyl
• V9158

• MDL： MFCD21609635
• Inchi： 1S/C14H13Cl/c1-10-3-6-12(7-4-10)13-8-5-11(2)14(15)9-13/h3-9H,1-2H3
• InChI Key： SJDZUSHAMYHPNB-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=CC(=C1)C1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 194
• XLogP3: 4.9
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on 2-Chloro-1-methyl-4-(4-methylphenyl)benzene

Introduction to 2-Chloro-1-methyl-4-(4-methylphenyl)benzene (CAS No. 92189-88-3)

2-Chloro-1-methyl-4-(4-methylphenyl)benzene, identified by the Chemical Abstracts Service registry number 92189-88-3, is a significant organic compound that has garnered attention in the field of pharmaceutical and agrochemical research. This benzene derivative features a chloro substituent at the 2-position, a methyl group at the 1-position, and a para-substituted 4-methylphenyl group at the 4-position. The unique structural configuration of this compound makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The molecular structure of 2-Chloro-1-methyl-4-(4-methylphenyl)benzene contributes to its versatility in chemical reactions. The chloro group at the 2-position allows for nucleophilic aromatic substitution reactions, enabling the introduction of various functional groups. Additionally, the presence of the methyl and 4-methylphenyl groups enhances its reactivity in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular frameworks.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-Chloro-1-methyl-4-(4-methylphenyl)benzene and its derivatives. Studies have demonstrated that benzene derivatives with similar structural motifs exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The chloro and methyl substituents are particularly influential in modulating these activities by affecting electronic and steric properties.

One notable area of research involves the synthesis of 2-Chloro-1-methyl-4-(4-methylphenyl)benzene as a precursor for kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By designing molecules that selectively inhibit specific kinases, researchers aim to develop targeted therapies with improved efficacy and reduced side effects. The structural features of 2-Chloro-1-methyl-4-(4-methylphenyl)benzene make it an attractive scaffold for such applications.

Another emerging field where this compound is being explored is in the development of agrochemicals. The demand for environmentally sustainable agricultural practices has spurred research into novel pesticides and herbicides. 2-Chloro-1-methyl-4-(4-methylphenyl)benzene derivatives have shown promise as intermediates in synthesizing compounds that exhibit potent activity against pests while minimizing ecological impact. The ability to modify its structure allows for fine-tuning of biological activity, making it a versatile tool in agrochemical innovation.

The synthesis of 2-Chloro-1-methyl-4-(4-methylphenyl)benzene typically involves multi-step organic transformations starting from readily available aromatic precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to achieve high yields and purity. These techniques not only facilitate the production of this compound but also highlight its importance as a building block in modern synthetic chemistry.

The chemical properties of 2-Chloro-1-methyl-4-(4-methylphenyl)benzene also make it useful in material science applications. For instance, its aromatic structure can be exploited to develop organic semiconductors or liquid crystals used in electronic devices. The presence of electron-withdrawing groups like the chloro substituent can influence electronic properties, making it suitable for applications requiring precise control over charge transport characteristics.

In conclusion, 2-Chloro-1-methyl-4-(4-methylphenyl)benzene (CAS No. 92189-88-3) is a multifaceted compound with significant potential across multiple scientific disciplines. Its role as an intermediate in pharmaceutical synthesis, agrochemical development, and material science underscores its importance in contemporary research. As advancements continue to emerge, further exploration into its applications and derivatives will undoubtedly expand its utility and impact on science and technology.